Cas no 54385-51-2 ( )

• Product Name: &nbsp
• CAS No: 54385-51-2
• MF: C₈H₇N₅O
• MW: 189.174080133438
• CID: 940978
• PubChem ID: 301372
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dicyano-2-methylpyrazol-3-yl)acetamide
• 5-Acetamido-3,4-dicyano-1-methylpyrazol
• 5-acetylamino-1-methyl-1H-pyrazole-3,4-dicarbonitrile
• AC1L6YAK
• AG-F-88528
• CTK5A0784
• N-(4,5-DICYANO-2-METHYL-PYRAZOL-3-YL)ACETAMIDE
• NSC178011
• DTXSID30306643
• DS-011586
• N-(3,4-Dicyano-1-methyl-1H-pyrazol-5-yl)acetamide
• NSC-178011
• 54385-51-2
•  

• Inchi： 1S/C8H7N5O/c1-5(14)11-8-6(3-9)7(4-10)12-13(8)2/h1-2H3,(H,11,14)
• InChI Key： OCFVSCAOFNCCJF-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=C(C#N)C(C#N)=NN1C

Computed Properties

• Exact Mass: 189.06521
• Monoisotopic Mass: 189.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 523.8°C at 760 mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.64
• PSA: 94.5
• LogP: 0.19486

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines